Cas no 101066-57-3 (4-Nitro-3-(trifluoromethyl)benzaldehyde)

• Product name: 4-Nitro-3-(trifluoromethyl)benzaldehyde
• CAS No: 101066-57-3
• MF: C₈H₄F₃NO₃
• MW: 219.117472648621
• MDL: MFCD13185770
• CID: 1024392
• PubChem ID: 54370471

4-Nitro-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(trifluoromethyl)benzaldehyde
• 4-nitro-3-trifluoromethylbenzaldehyde
• Benzaldehyde, 4-nitro-3-(trifluoromethyl)-
• QLLHNXOKFCMSQR-UHFFFAOYSA-N
• 3-trifluoromethyl-4-nitrobenzaldehyde
• 0327AA
• CL8366
• AX8231729
• AB0087422
• ST24023626
• MFCD13185770
• SB73973
• 101066-57-3
• CS-0042057
• BEA06657
• DTXSID80710897
• DS-17976
• SY116666
• SCHEMBL4100002
• AKOS015999935
• A897247
• 4-nitro-3-trifluoromethyl benzaldehyde
• DB-367905

• MDL： MFCD13185770
• Inchi： 1S/C8H4F3NO3/c9-8(10,11)6-3-5(4-13)1-2-7(6)12(14)15/h1-4H
• InChI Key： QLLHNXOKFCMSQR-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C(C([H])=O)C([H])=C([H])C=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 219.01432748g/mol
• Monoisotopic Mass: 219.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on 4-Nitro-3-(trifluoromethyl)benzaldehyde

Comprehensive Overview of 4-Nitro-3-(trifluoromethyl)benzaldehyde (CAS No. 101066-57-3)

4-Nitro-3-(trifluoromethyl)benzaldehyde (CAS No. 101066-57-3) is a highly versatile aromatic aldehyde compound widely utilized in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, featuring a nitro group and a trifluoromethyl group on the benzene ring, makes it a valuable intermediate for synthesizing complex organic molecules. The compound's CAS number 101066-57-3 is frequently searched in chemical databases, reflecting its significance in industrial and academic applications.

In recent years, the demand for 4-Nitro-3-(trifluoromethyl)benzaldehyde has surged due to its role in developing advanced materials and bioactive compounds. Researchers are particularly interested in its potential for creating fluorescent probes and polymer additives, aligning with the growing focus on sustainable and high-performance materials. The compound's electron-withdrawing groups enhance its reactivity, making it a preferred choice for cross-coupling reactions and catalysis studies.

One of the most common queries related to CAS 101066-57-3 revolves around its synthesis methods and purification techniques. Optimized procedures often involve the oxidation of corresponding benzyl alcohols or the nitration of trifluoromethyl-substituted benzaldehydes. The compound's solubility in organic solvents like dichloromethane and ethanol is another frequently discussed topic, as it impacts its applicability in various reaction conditions.

The 4-Nitro-3-(trifluoromethyl)benzaldehyde market has also seen increased interest due to its potential in drug discovery. Its structural motifs are found in several pharmaceutical candidates targeting inflammatory diseases and metabolic disorders. This aligns with the broader trend of precision medicine and small-molecule therapeutics, which dominate current biomedical research. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring its purity for sensitive applications.

Environmental and safety considerations are another hot topic associated with 101066-57-3. While the compound is not classified as hazardous under standard regulations, proper handling protocols are emphasized in chemical safety data sheets. Researchers often search for storage conditions and degradation pathways to ensure compliance with green chemistry principles. The compound's stability under varying pH levels and temperatures is also a subject of ongoing study.

In material science, 4-Nitro-3-(trifluoromethyl)benzaldehyde is gaining traction for its role in designing organic electronic devices. Its ability to modify charge transport properties makes it a candidate for OLEDs and photovoltaic cells. This application ties into the global push for renewable energy solutions, a key area of public and scientific interest. The compound's thermal stability and optical characteristics are frequently analyzed to evaluate its suitability for these cutting-edge technologies.

For suppliers and distributors, CAS No. 101066-57-3 represents a niche but growing segment. Searches for bulk pricing and custom synthesis services highlight the commercial demand for this specialty chemical. Quality control metrics, such as assay percentage and impurity profiles, are critical factors for buyers, reflecting the compound's importance in high-stakes research and production environments.

Looking ahead, 4-Nitro-3-(trifluoromethyl)benzaldehyde is poised to remain relevant in interdisciplinary research. Its integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its adaptability. As synthetic methodologies evolve, this compound will likely find new applications in catalysis and molecular engineering, further solidifying its position in the chemical industry.